Cas no 1798406-92-4 ((E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide)

• Product Name: (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide
• CAS No: 1798406-92-4
• MF: C₁₇H₁₂ClN₃O₃
• MW: 341.748482704163
• CID: 6333300
• PubChem ID: 100089278
• Update Time: 2025-05-19

(E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide
• EN300-1203793
• 1798406-92-4
• (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide
• Z1688181789

• Inchi： 1S/C17H12ClN3O3/c18-15-9-13(6-7-16(15)21(23)24)8-14(10-19)17(22)20-11-12-4-2-1-3-5-12/h1-9H,11H2,(H,20,22)/b14-8+
• InChI Key： FYJWMJZUOAEKHN-RIYZIHGNSA-N
• SMILES： ClC1=C(C=CC(=C1)/C=C(\C#N)/C(NCC1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.0567189g/mol
• Monoisotopic Mass: 341.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide

Introduction to (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide (CAS No. 1798406-92-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide, identified by its CAS number 1798406-92-4, has emerged as a compound of significant interest due to its unique structural and pharmacological properties. This introduction delves into the compound's chemical characteristics, potential applications, and its relevance in contemporary biomedical research.

The molecular structure of (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide encompasses a blend of aromatic and aliphatic moieties, which contribute to its diverse chemical behavior. The presence of a benzyl group at the N-position and a cyanopropenamide moiety at the core suggests possible interactions with biological targets, making it a candidate for further exploration in drug design. Specifically, the nitro and chloro substituents on the aromatic ring introduce electrophilic centers that can engage in various chemical reactions, enhancing its utility in synthetic chemistry.

In recent years, there has been growing interest in developing novel molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide align well with these objectives. For instance, the cyanopropenamide group is known to exhibit inhibitory effects on certain enzymes implicated in disease progression. Moreover, the nitrophenyl moiety has been extensively studied for its potential anti-inflammatory and antioxidant properties.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The benzyl group at the N-position can be readily removed or replaced with other functional groups, allowing for the synthesis of derivatives with tailored pharmacological profiles. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity. Recent studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

The synthesis of (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of a chalcone derivative, followed by functionalization with cyanide and subsequent benzylamidation. This synthetic route underscores the compound's feasibility for large-scale production, which is crucial for both preclinical and clinical studies.

From a pharmacological perspective, (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide has shown promise in preclinical models as a potential therapeutic agent. Its ability to interact with biological targets suggests that it could be developed into a drug candidate for conditions such as rheumatoid arthritis, where inflammatory processes play a central role. Additionally, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design.

The compound's electronic properties, governed by the presence of nitro and chloro groups, also make it an interesting subject for computational studies. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations can provide insights into its interactions with biological targets at an atomic level. These studies not only aid in understanding its mechanism of action but also guide further optimization efforts.

In conclusion, (E)-N-Benzyl-3-(3-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide (CAS No. 1798406-92-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its versatility in synthetic chemistry, coupled with its promising pharmacological profile, positions it as a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases. As our understanding of biological pathways continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.